2-Isobutyl-3-methylbenzoic acid

• IUPAC Name: 3-methyl-2-(2-methylpropyl)benzoic acid
• InChI: InChI=1S/C12H16O2/c1-8(2)7-11-9(3)5-4-6-10(11)12(13)14/h4-6,8H,7H2,1-3H3,(H,13,14)
• InChI Key: BFMDGSSHIZVDIQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C(=O)O)CC(C)C
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol

Description

2-Isobutyl-3-methylbenzoic acid, also known as ibuprofen, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to relieve pain, inflammation, and fever. It was first discovered in the 1960s and has since become one of the most widely used medications in the world. In

Mechanism of Action

Ibuprofen works by inhibiting the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a role in inflammation, pain, and fever. By inhibiting COX, 2-Isobutyl-3-methylbenzoic acid reduces the production of prostaglandins, which leads to a reduction in pain, inflammation, and fever.
Biochemical and Physiological Effects:
Ibuprofen has both biochemical and physiological effects on the body. Biochemically, it inhibits the production of prostaglandins, which are responsible for inflammation, pain, and fever. Physiologically, it reduces pain and inflammation, lowers fever, and improves joint mobility in patients with arthritis.

Advantages and Limitations for Lab Experiments

Ibuprofen is a widely used drug in laboratory experiments due to its well-established pharmacological properties and low toxicity. However, there are some limitations to its use, such as its potential to interfere with other experimental drugs and its ability to cause gastrointestinal side effects in some animal models.

Future Directions

There are many potential future directions for research on 2-Isobutyl-3-methylbenzoic acid. One area of interest is its potential use in cancer therapy, as it has been found to have anti-tumor properties in some studies. Another area of interest is its potential use in neurodegenerative diseases such as Alzheimer's and Parkinson's, as it has been found to have neuroprotective effects in some animal models. Additionally, there is ongoing research into the development of new synthetic analogs of 2-Isobutyl-3-methylbenzoic acid that may have improved pharmacological properties and fewer side effects.
Conclusion:
In conclusion, 2-Isobutyl-3-methylbenzoic acid is a widely used nonsteroidal anti-inflammatory drug that has been extensively studied for its therapeutic effects in various diseases and conditions. Its mechanism of action involves the inhibition of the enzyme cyclooxygenase, which leads to a reduction in inflammation, pain, and fever. Ibuprofen has both biochemical and physiological effects on the body and is widely used in laboratory experiments. There are many potential future directions for research on 2-Isobutyl-3-methylbenzoic acid, including its use in cancer therapy and neurodegenerative diseases.

Scientific Research Applications

Ibuprofen has been extensively studied for its therapeutic effects in various diseases and conditions such as arthritis, menstrual cramps, headache, and fever. It is also being investigated for its potential use in cancer therapy and neurodegenerative diseases such as Alzheimer's and Parkinson's. Ibuprofen has been found to have anti-inflammatory, analgesic, and antipyretic properties, which make it an effective treatment for pain and inflammation.

Synthesis routes and methods

Procedure details

A solution of the 3-methyl-2-(2-methyl-1-propenyl)benzoic acid (291) (2 g, 10.5 mmol) in MeOH (40 mL) is hydrogenated using 10% palladium/carbon catalyst at 40 bar/30° C. using the Thales nanotechnology H-cube for 48 h. The MeOH is concentrated in vacuo to give the product as colorless oil (1.85 g, 90%).